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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 5-fluoro-3-methylpicolinate, identified by the CAS number 1346148-32-0, is a

fluorinated pyridine derivative that has emerged as a critical building block in the synthesis of

complex organic molecules.[1] Its unique substitution pattern, featuring a fluorine atom at the 5-

position and a methyl group at the 3-position of the pyridine ring, makes it a valuable

intermediate in the fields of medicinal chemistry and agrochemical research.[1] This guide

provides a comprehensive overview of its chemical properties, synthesis, and applications, with

a focus on its role in drug discovery and development. We will delve into the mechanistic

considerations of its reactivity and provide practical, field-proven insights for its utilization in the

laboratory.

Introduction: The Strategic Importance of
Fluorinated Picolinates
The incorporation of fluorine into organic molecules is a well-established strategy in drug

design to enhance metabolic stability, binding affinity, and bioavailability.[1][2] The pyridine

scaffold, a common motif in pharmaceuticals, is often functionalized to modulate its electronic

and steric properties. Methyl 5-fluoro-3-methylpicolinate serves as a versatile synthon,

combining the benefits of a fluorinated pyridine core with a reactive methyl ester group,

enabling a variety of chemical transformations.[1]
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The presence of the methyl group can also play a significant role in modulating the

physicochemical, pharmacodynamic, and pharmacokinetic properties of a molecule.[3] This

strategic placement of substituents on the picolinate ring system makes this compound a

"privileged scaffold" for the synthesis of novel active molecules.[1]

Physicochemical Properties and Data
A thorough understanding of the physicochemical properties of a reagent is paramount for its

effective use in synthesis and for ensuring laboratory safety.

Property Value Source

CAS Number 1346148-32-0 [1][4][5][6][7][8]

Molecular Formula C₈H₈FNO₂ [1][5][6][8]

Molecular Weight 169.15 g/mol [1][4][6][8]

Appearance White to off-white solid [4][9]

Boiling Point (Predicted) 233.2 ± 35.0 °C [4][9]

Density (Predicted) 1.199 ± 0.06 g/cm³ [4][9]

pKa (Predicted) -0.23 ± 0.10 [4][9]

Storage
Sealed in a dry place at room

temperature
[4][6][9]

Synthesis and Mechanistic Considerations
While specific, detailed industrial synthesis routes for methyl 5-fluoro-3-methylpicolinate are

often proprietary, a general and plausible laboratory-scale synthesis can be conceptualized

based on established organic chemistry principles. A common strategy involves the

esterification of the corresponding carboxylic acid, 5-fluoro-3-methylpicolinic acid (CAS

1256808-59-9).[10]

Conceptual Synthesis Workflow
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Step 1: Esterification

Step 2: Work-up and Purification

5-Fluoro-3-methylpicolinic acid
(CAS: 1256808-59-9)

Reaction
(Reflux)

Methanol (MeOH) Acid Catalyst (e.g., H₂SO₄)

Methyl 5-fluoro-3-methylpicolinate
(CAS: 1346148-32-0)

Quenching
(e.g., NaHCO₃ solution)

Extraction
(e.g., Ethyl Acetate)

Drying
(e.g., MgSO₄)

Purification
(e.g., Column Chromatography)

Pure Methyl 5-fluoro-3-methylpicolinate
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Caption: Conceptual workflow for the synthesis of Methyl 5-fluoro-3-methylpicolinate.
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Detailed Experimental Protocol (Hypothetical)
Reaction Setup: To a solution of 5-fluoro-3-methylpicolinic acid (1.0 eq) in methanol (10 vol),

add a catalytic amount of concentrated sulfuric acid (0.1 eq) at room temperature.

Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature and carefully

neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with ethyl acetate (3 x 10 vol).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to afford the

desired methyl 5-fluoro-3-methylpicolinate.

Applications in Drug Discovery and Agrochemicals
Methyl 5-fluoro-3-methylpicolinate is a key intermediate in the synthesis of a variety of

biologically active molecules.[1]

Pharmaceuticals: The fluorinated pyridine core of this compound can be incorporated into

molecules targeting a wide range of therapeutic areas, including oncology, inflammation, and

infectious diseases.[1][11] The ester functionality allows for further chemical transformations,

such as amidation or reduction, to build more complex molecular architectures.[1]

Agrochemicals: Picolinic acid derivatives are a known class of synthetic auxin herbicides.[1]

The fluorine and methyl substitutions on the pyridine ring are crucial for modulating the

biological activity and physicochemical properties of the resulting herbicide candidates.[1]

This compound is used in the development of modern pesticides, herbicides, and fungicides,

where the fluorine atom often enhances efficacy and metabolic stability.[11][12]

Reaction Versatility
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The reactivity of methyl 5-fluoro-3-methylpicolinate is governed by the electronic properties

of the substituted pyridine ring and the ester group.

Ester Transformations

Pyridine Ring Modifications
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Caption: Key reaction pathways for Methyl 5-fluoro-3-methylpicolinate.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

methyl 5-fluoro-3-methylpicolinate.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][5]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
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contact lenses, if present and easy to do. Continue rinsing).[5]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[13][14]

Handling: Handle in a well-ventilated area, preferably in a fume hood.[13] Keep away from

heat, sparks, and open flames.[13][14]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[13][14]

For research use only. This compound is not intended for human or veterinary use.[1]

Conclusion
Methyl 5-fluoro-3-methylpicolinate is a valuable and versatile building block for synthetic

chemists. Its unique structural features provide a platform for the development of novel

pharmaceuticals and agrochemicals. A thorough understanding of its properties, synthesis, and

reactivity is essential for leveraging its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Methyl 5-fluoro-3-methylpicolinate [myskinrecipes.com]

3. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Methyl 5-fluoro-3-methylpicolinate CAS#: 1346148-32-0 [m.chemicalbook.com]

5. Methyl 5-fluoro-3-methylpicolinate | 1346148-32-0 [sigmaaldrich.com]

6. 1346148-32-0|Methyl 5-fluoro-3-methylpicolinate|BLD Pharm [bldpharm.com]

7. Methyl 5-fluoro-3-methylpicolinate [synhet.com]

8. Methyl 5-fluoro-3-methylpicolinate | 1346148-32-0 | WDC14832 [biosynth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f8eb2?context=bbe
https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1733818&productDescription=METHYL+TRIFLROACETATE+98%2B%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1733818&productDescription=METHYL+TRIFLROACETATE+98%2B%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/F0183_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1733818&productDescription=METHYL+TRIFLROACETATE+98%2B%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/zh/product/b1456871
https://www.benchchem.com/product/b1456871?utm_src=pdf-body
https://www.benchchem.com/product/b1456871?utm_src=pdf-custom-synthesis
https://www.benchchem.com/zh/product/b1456871
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/207416-methyl-5-fluoro-3-methylpicolinate.html
https://pubmed.ncbi.nlm.nih.gov/24187825/
https://m.chemicalbook.com/ProductChemicalPropertiesCB53049681_EN.htm
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f8eb2?context=bbe
https://www.bldpharm.com/products/1346148-32-0.html
https://synhet.com/products/CAS-1346148-32-0
https://www.biosynth.com/p/WDC14832/1346148-32-0-methyl-5-fluoro-3-methylpicolinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Methyl 5-fluoro-3-methylpicolinate CAS#: 1346148-32-0 [m.chemicalbook.com]

10. 1256808-59-9|5-Fluoro-3-methylpicolinic acid|BLD Pharm [bldpharm.com]

11. nbinno.com [nbinno.com]

12. Methyl 5-fluoro-6-methylpicolinate [myskinrecipes.com]

13. tcichemicals.com [tcichemicals.com]

14. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 5-fluoro-3-
methylpicolinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456871#methyl-5-fluoro-3-methylpicolinate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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